C14orf49 protein (221-232)
Description
Nesprin-3
Scientific Research Applications
Cholesterol and Lipid Metabolism : C12orf49 (similar to C14orf49) has been identified as an essential regulator of cholesterol and fatty acid metabolism in mammalian cells. It localizes to the Golgi and is necessary for the cleavage of sterol regulatory element-binding protein (SREBP) transcription factors, playing a crucial role in cell proliferation under cholesterol depletion. In zebrafish, depletion of C12orf49 mimics the phenotype of mutants in membrane-bound transcription factor peptidase, site 1 (MBTPS1), affecting dietary lipid clearance (Bayraktar et al., 2020).
Viral Infection and RNA Metabolism : C14orf166, closely related to C14orf49, is involved in viral infection and RNA metabolism. It interacts with the polymerase acidic protein subunit of the influenza A virus and hepatitis C virus core protein, playing a role in the infection process. In physiological conditions, C14orf166 is involved in RNA metabolism and is overexpressed in various cancer types, suggesting its potential as a biomarker (Chen & Li, 2021).
Expression in Fetal Brain : A study on a gene similar to C14orf49, C14orf5, found it to be highly expressed in liver and pancreas, with transcripts present in the fetal brain but not in the adult brain. This suggests a developmental role for this protein in the brain (Zhang et al., 2002).
Role in Hepatitis B Virus (HBV) Infection : Research on C12orf49, similar to C14orf49, demonstrated its role in HBV infection. The study involved cloning and expression of the C12orf49 gene and preparing polyclonal antibodies against its protein, suggesting its role in the proliferation of HepG2 cells, a cell line used to study liver function and disease (Meng et al., 2013).
properties
sequence |
EHEEYQAGVDEF |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
C14orf49 protein (221-232) |
Origin of Product |
United States |
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